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Compound of Interest

Compound Name:
Methyl 3-bromo-2-

methylpropanoate

CAS No.: 20609-71-6

Cat. No.: B1209734

Get Quote

Executive Summary
Methyl 3-bromo-2-methylpropanoate (often derived from the "Roche Ester") is a high-value

chiral building block used extensively in the synthesis of polyketides (e.g., Epothilones),

peptidomimetics, and somatostatin receptor antagonists. Its utility lies in the

-bromo functionality, which serves as an electrophilic handle for chain extension, and the

-methyl group, which introduces fixed stereochemistry into the molecular backbone.

This guide details the experimental parameters required to utilize this reagent effectively. It

focuses on two primary reaction classes: Nucleophilic Substitution (

) (preserving stereochemistry) and Zinc-Mediated Coupling (Reformatsky) (C-C bond
formation).
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Physicochemical Properties
Property Data Relevance

CAS (Racemic) 23426-63-3 General screening

CAS (R-Isomer) 110556-33-7
Derived from Methyl (S)-3-

hydroxy-2-methylpropionate

CAS (S-Isomer) 98190-85-3
Derived from Methyl (R)-3-

hydroxy-2-methylpropionate

MW 181.03 g/mol Stoichiometry calculations

Density ~1.42 g/mL
High density; sinks in aqueous

extraction

Boiling Point 74°C (10 mmHg) Volatile under high vacuum

Stability Moisture Sensitive
Ester hydrolysis risk; store

under Argon

Critical Handling Protocols (HSE)
Lachrymator/Vesicant: This compound is an alkylating agent. It causes severe eye irritation

and potential skin burns.[1]

Containment: All transfers must occur within a certified fume hood. Double-gloving

(Nitrile/Neoprene) is mandatory.

Neutralization: Spills should be treated with dilute aqueous ammonia or 1M NaOH to

hydrolyze the ester and displace the bromide before disposal.

Core Protocol A: Stereoconservative Nucleophilic
Substitution ( )
Objective: To couple nucleophiles (Thiols, Amines, Azides) to the

-position without racemizing the

-methyl stereocenter.
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Mechanistic Insight
The reaction proceeds via an

mechanism at the primary carbon (C3). The critical process parameter (CPP) is Base
Selection.

Risk: The

-proton (C2) is acidic (

). Strong bases (LDA, NaH) or elevated temperatures can lead to enolization and
subsequent racemization or elimination (forming methyl methacrylate).

Solution: Use weak, non-nucleophilic bases (

,

) in polar aprotic solvents to favor substitution over elimination/racemization.

Standard Operating Procedure (Thio-Alkylation
Example)
Reagents:

Methyl 3-bromo-2-methylpropanoate (1.0 equiv)[2]

Thiol Nucleophile (R-SH) (1.1 equiv)

Cesium Carbonate (

) (1.5 equiv)

Solvent: Anhydrous DMF or Acetonitrile (0.2 M concentration)

Step-by-Step Protocol:

Preparation: Flame-dry a round-bottom flask and cool under Argon flow.

Solvation: Dissolve the Thiol (1.1 equiv) in anhydrous DMF.
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Activation: Add

(1.5 equiv) in a single portion. Stir at

for 15 minutes to generate the thiolate.

Addition: Add Methyl 3-bromo-2-methylpropanoate (1.0 equiv) dropwise via syringe. Note:

Dropwise addition prevents local concentration spikes that favor side reactions.

Reaction: Allow the mixture to warm to Room Temperature (20-25°C). Stir for 4–12 hours.

Monitor by TLC (stain with

; bromide is UV active, product may vary).

Quench: Dilute with EtOAc and pour into saturated

.

Workup: Wash organic layer with water (

) to remove DMF, then Brine (

). Dry over

.[3]
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Figure 1: Logic flow for stereoconservative alkylation of thiols/amines.
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Core Protocol B: Zinc-Mediated Reformatsky
Reaction
Objective: To form C-C bonds by reacting the bromide with an aldehyde/ketone.

Mechanistic Insight
The Reformatsky reaction involves the insertion of activated Zinc into the C-Br bond to form an

organozinc enolate.[3]

Stereochemistry Warning: The formation of the zinc enolate destroys the stereocenter at the

-position (C2) temporarily. The stereochemical outcome of the new product depends on the
transition state (Zimmerman-Traxler) and the facial selectivity of the aldehyde addition.

Activation: Commercial Zinc dust often possesses an oxide layer that inhibits reaction.

Activation with TMSCl or 1,2-Dibromoethane is strictly required.

Standard Operating Procedure
Reagents:

Methyl 3-bromo-2-methylpropanoate (1.2 equiv)[2]

Electrophile (Aldehyde/Ketone) (1.0 equiv)

Zinc Dust (Activated) (2.0 equiv)

TMSCl (0.05 equiv) - Activator

Solvent: Anhydrous THF

Step-by-Step Protocol:

Zn Activation: In a flame-dried flask under Argon, suspend Zn dust in minimal THF. Add

TMSCl (0.05 eq). Stir vigorously for 15 min at RT.

Reflux Initiation: Heat the Zn suspension to mild reflux (
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).

Addition: Mix the Bromide (1.2 eq) and Electrophile (1.0 eq) in THF. Add 10% of this solution

to the Zn to initiate the reaction (look for exotherm or turbidity).

Controlled Feed: Once initiated, add the remaining solution dropwise over 30 minutes to

maintain gentle reflux without external heating if possible.

Completion: Reflux for an additional 1–2 hours.

Hydrolysis: Cool to

. Quench with

(carefully, gas evolution).

Isolation: Extract with

. The product will be a

-hydroxy ester.[3][4]

Pathway Visualization
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Figure 2: Mechanism of Zinc insertion and C-C bond formation.
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Issue Probable Cause Corrective Action

Low Yield (

)
Elimination to methacrylate

Switch to weaker base (

vs

) or lower Temp (

).

Racemization
Base too strong / Reaction too

long

Limit reaction time. Ensure

reagents are anhydrous. Avoid

NaH/LDA.

No Reaction (Zn) Zinc surface oxidized

Wash Zn with dilute HCl, then

Ethanol/Ether, and dry in

vacuo prior to use. Use TMSCl

activation.

Lachrymation Vapor leakage

Use bleaching agent

(hypochlorite) in waste traps to

neutralize bromide vapors

immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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